2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-9-3-5-12(15)10(7-9)8-2-4-13(16)11(6-8)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: YGXSDDKJLMYDDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID20691030
• Molecular Weight: 297.1 g/mol
• CAS RN: 1261992-55-5

Description

2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, also known as 2-C5MPA, is a synthetic organic compound belonging to the class of compounds known as benzoic acids. It is an important intermediate in the synthesis of various pharmaceuticals and chemicals, and is widely used in the laboratory for various experiments. This compound has been extensively studied in recent years, and its properties and uses have been well established.

Scientific Research Applications

2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95% has been extensively studied in recent years, and its properties and uses have been well established. It has been used as a reagent in organic synthesis, and as a starting material for the synthesis of various pharmaceuticals and chemicals. It has also been used in the synthesis of a variety of other compounds, including drugs, dyes, and fragrances. In addition, 2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95% has been used in the study of enzyme inhibition, and as a model compound for drug design and development.

Mechanism of Action

2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95% has been found to act as an inhibitor of various enzymes, including cytochrome P450 and thymidylate synthase. It has also been found to interact with various other proteins, including epidermal growth factor receptor, human immunodeficiency virus type 1 protease, and cyclooxygenase-2.
Biochemical and Physiological Effects
2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including cytochrome P450 and thymidylate synthase. It has also been found to interact with various other proteins, including epidermal growth factor receptor, human immunodeficiency virus type 1 protease, and cyclooxygenase-2. In addition, 2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95% has been found to have anti-inflammatory, anti-bacterial, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively stable and can be stored at room temperature. Another advantage is that it is relatively inexpensive and easy to obtain. However, 2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95% has some limitations as well. It is highly toxic and should be handled with extreme caution. In addition, it is not very soluble in water, and therefore must be dissolved in organic solvents for use in experiments.

Future Directions

There are numerous potential future directions for research involving 2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95%. One potential direction is to further investigate its anti-inflammatory, anti-bacterial, and anti-cancer properties. Another potential direction is to investigate its potential as an inhibitor of various enzymes, including cytochrome P450 and thymidylate synthase. Additionally, further research could be done to investigate its potential as a model compound for drug design and development. Finally, further research could be done to investigate its potential as a reagent in organic synthesis, and as a starting material for the synthesis of various pharmaceuticals and chemicals.

Synthesis Methods

2-Chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid, 95% can be synthesized in two different ways. The first involves the reaction of 2-chloro-5-methoxyphenylbenzoic acid with thionyl chloride in the presence of a base. This reaction yields 2-chloro-5-(2-chloro-5-methoxyphenyl)-benzoic acid as the main product. The second method involves the reaction of 2-chloro-5-methoxyphenylbenzoic acid with diethyl carbonate in the presence of a base. This reaction yields 2-chloro-5-(2-chloro-5-methoxyphenyl)benzoic acid as the main product.